N-(4-bromophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H22BrN3OS2/c22-15-7-9-16(10-8-15)23-18(26)14-28-20-19(17-6-5-13-27-17)24-21(25-20)11-3-1-2-4-12-21/h5-10,13H,1-4,11-12,14H2,(H,23,26)
• InChI Key: GSSDTXUZWNQFJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)Br)C4=CC=CS4
• Molecular Formula: C21H22BrN3OS2
• Molecular Weight: 476.5 g/mol

Description

N-(4-bromophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22BrN3OS2 and its molecular weight is 476.45. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Characterization

Research into compounds with similar structures involves sophisticated synthesis techniques and characterization methods. For example, the synthesis and properties of 9-thia-1,4-diazaspiro[5.5]undecanes demonstrate methodologies for developing diazaspiro compounds with potential applications in materials science and chemistry R. A. Kuroyan et al., 1983. These techniques provide a foundation for creating and analyzing compounds similar to the one .

Heterocyclic Compound Synthesis and Applications

The creation of nitrogen-containing spiro heterocycles through catalyst-free synthesis represents an advancement in the field of organic chemistry, highlighting the potential for developing new materials and pharmaceuticals K. Aggarwal et al., 2014. These methodologies could be applicable to the synthesis of the target compound, offering insights into its potential uses in creating new chemical entities with unique properties.

Antimicrobial and Antitumor Activity

Research on similar diazaspiro compounds has shown significant antimicrobial and antitumor activities, suggesting potential applications in medical research and drug development. For instance, studies on the antimicrobial evaluation of novel thiazole and pyridone derivatives bearing a sulfonamide moiety reveal promising results against various bacterial and fungal strains E. Darwish et al., 2014. This suggests that the compound could also possess similar biological activities, meriting further investigation.

Material Science and Photophysical Studies

Spiro compounds, including diazaspiro[5.5]undecanes, have applications in material science, particularly in the development of novel materials with unique photophysical properties. Studies on the solvatochromic analysis and TDDFT calculations of diazaspiro compounds provide insights into their potential applications in creating materials with specific optical properties, useful in electronics and photonics K. Aggarwal & J. Khurana, 2015.